Cas no 1361668-56-5 (4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361668-56-5
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4995725
• Update Time: 2025-10-28

4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-7-4-8(12(16)10(15)5-7)6-1-2-11(20(21)22)9(3-6)13(17,18)19/h1-5H
• InChI Key： XAOKZLCEVKNZMN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(C(C(F)(F)F)=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl

4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361668-56-5)

The compound 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl, identified by the CAS registry number 1361668-56-5, is a highly specialized organic molecule with a complex structure and unique properties. This compound belongs to the class of biphenyl derivatives, which are widely studied for their applications in various fields such as materials science, pharmacology, and electronics. The molecule consists of two phenyl rings connected by a single bond, with specific substituents that confer distinct chemical and physical characteristics.

The structure of 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl is characterized by the presence of multiple functional groups. On the first phenyl ring, there are three chlorine atoms at positions 2, 3, and 5. These chlorines contribute to the molecule's stability and reactivity. On the second phenyl ring (the para position relative to the connecting bond), there is a nitro group (-NO₂) at position 4' and a trifluoromethyl group (-CF₃) at position 3'. These substituents significantly influence the electronic properties of the molecule, making it a valuable compound in various chemical reactions and applications.

Recent studies have highlighted the potential of 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl in advanced materials development. Researchers have explored its use in creating high-performance polymers and organic semiconductors due to its excellent thermal stability and electronic conductivity. The trifluoromethyl group enhances the molecule's electron-withdrawing properties, which is advantageous in designing materials for electronic devices such as OLEDs (organic light-emitting diodes) and flexible electronics.

In addition to its material science applications, this compound has shown promise in pharmacological research. The nitro group and chlorinated substituents make it a potential candidate for drug design targeting specific biological pathways. Recent experiments have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a lead compound for therapeutic development.

The synthesis of 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl involves a multi-step process that requires precise control over reaction conditions. The key steps include nucleophilic aromatic substitution and electrophilic substitution reactions. The introduction of the trifluoromethyl group is typically achieved through a Friedel-Crafts acylation followed by deprotonation and fluorination. This synthesis pathway has been optimized in recent studies to improve yield and purity.

In terms of environmental impact, studies have shown that 4'-Nitro-2,3,5-trichloro-3'-(trifluoromethyl)biphenyl exhibits moderate biodegradability under specific conditions. Its persistence in aquatic environments has raised concerns regarding potential ecological risks. However, ongoing research aims to develop eco-friendly synthesis methods and recycling strategies to mitigate these issues.

The versatility of CAS No. 1361668-56-5 lies in its ability to serve as a building block for more complex molecules. Its unique combination of substituents makes it an ideal precursor for synthesizing advanced materials with tailored properties. Future research directions include exploring its role in nanotechnology applications and developing sustainable methods for large-scale production.